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Compound of Interest

Compound Name: 2-tert-Butyl-4,6-dimethylphenol

Cat. No.: B043266

Introduction

2-tert-Butyl-4,6-dimethylphenol (CAS No. 1879-09-0), also known as 6-tert-Butyl-2,4-xylenol,
is an alkylated phenol used as an antioxidant in various industrial applications, including fuels
and lubricants.[1][2][3] Due to its toxicological profile, stringent safety measures are imperative
during its handling, storage, and disposal to protect laboratory personnel and the environment.
This document provides detailed protocols and safety data to ensure its safe use in a research
and development setting.

Hazard Identification and Classification

2-tert-Butyl-4,6-dimethylphenol is a hazardous substance with multiple routes of potential
exposure.[4] It is classified as harmful or toxic if swallowed, fatal or toxic in contact with skin,
and harmful if inhaled.[4][5][6][7] The compound is a known irritant to the skin, eyes, and
respiratory system.[4][5] Furthermore, there is a risk of damage to organs, specifically the liver
and kidney, through prolonged or repeated oral exposure.[5] It is also recognized as being toxic
to aquatic life with long-lasting effects.[6]

GHS Hazard Statements: H302, H310, H315, H319, H373, H411.[5]

Signal Word: Danger.[5]
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GHS Pictogram Hazard Class & Category Description

Acute Toxicity, Dermal
ngcontent-ng-c282987731="" class="ng-star-inserted"Batahititcareadt with skin.[7]
(Category 1)

Acute Toxicity, Oral (Category
ngcontent-ng-c282987731=" 'A)class—"ng star- 1nserted"Har.mﬂrt|f’smauowed [6]

Skin Irritation (Category 2) Causes skin irritation.[5][6]
Serious Eye Irritation Causes serious eye irritation.
(Category 2) [51[6]

Specific Target Organ Toxicity, May cause damage to organs

ngcontent-ng-c282987731=""Rapeasas-Ergesira {Category ed "threwaght prodoriged or repeated
2) exposure.[6]

Hazardous to the Aquatic ) o )
E, ) ) Toxic to aquatic life with long
lrualt text Environment, Chronic _
lasting effects.[6]
(Category 2)

Physicochemical and Toxicological Data

Proper handling procedures are informed by the substance's physical and chemical properties.

Table 1: Physical and Chemical Properties of 2-tert-Butyl-4,6-dimethylphenol
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Property Value Reference
CAS Number 1879-09-0 [4][8]
Molecular Formula C12H180 [1][5]1[8]
Molecular Weight 178.27 g/mol [51[8]

Colorless to yellow liquid or
Appearance _ _ [51[°]
low melting solid.[5][9]

Melting Point 21-23°C/70-73°F [1][6]

Boiling Point 249 °C/480.2 °F [6][10]
Flash Point 111-112°C [9][10]
Water Solubility Insoluble [9][10]

| Incompatibilities | Strong oxidizing agents, bases, strong reducing substances (e.g., hydrides,
alkali metals).[5][9][10] |[5][9][10] |

Experimental Protocols

Strict adherence to the following protocols is mandatory for all personnel handling this
substance.

Objective: To outline the necessary precautions for routine handling and storage to minimize
exposure risk.

A. Engineering Controls:

 All handling of 2-tert-Butyl-4,6-dimethylphenol, including weighing and dilutions, must be
conducted inside a certified chemical fume hood to keep airborne concentrations low.[4][10]

e An eyewash station and a safety shower must be readily accessible in the immediate work
area.[4]

B. Personal Protective Equipment (PPE): The following PPE must be worn at all times.
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Protection Type Specification Rationale

Chemical splash goggles )
, Protects against splashes and
Eye/Face conforming to EN166 or

eye irritation.[4]
NIOSH standards.[2][4]

Chemically resistant gloves

Hand (e.g., Nitrile rubber). Inspect Prevents skin contact, which
an
gloves for integrity before use. can be fatal.[5]
[11]
Laboratory coat and ] ]
) ) ] Prevents accidental skin
Body appropriate protective clothing

) contact.[4]
to prevent skin exposure.[4]

Not required if work is
performed in a fume hood. If

Respiratory ventilation is inadequate, a Prevents respiratory tract
NIOSH-approved respirator irritation from inhalation.[4]
with organic vapor cartridges is

necessary.[4]

C. Handling Procedure:

o Before starting, ensure all required PPE is worn correctly.

» Avoid all direct physical contact with the chemical.[10]

e Do not eat, drink, or smoke in the handling area.[6][12]

o Dispense the chemical carefully to avoid splashing or creating mists/vapors.[4]

» Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[2][6]
D. Storage Requirements:

e Store in a cool, dry, dark, and well-ventilated area.[4][10]
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» Keep the container tightly closed when not in use.[4][12]
» Store away from incompatible materials such as strong oxidizing agents and bases.[5][10]
e The storage area should be clearly labeled and secured from untrained individuals.[10]

Objective: To provide immediate first aid instructions in case of accidental exposure. Medical
attention is required in all exposure cases.[4]

A. In Case of Skin Contact:

Immediately call for emergency medical assistance.[6]

Remove all contaminated clothing and shoes without delay.[4]

Flush the affected skin with large amounts of water for at least 15-20 minutes.[4][10]

Do not spread the material to unaffected skin.[10]
B. In Case of Eye Contact:

o Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[4][6]

e Remove contact lenses if present and easy to do so. Continue rinsing.[6]
e Seek immediate medical aid.[4]

C. In Case of Inhalation:

» Move the victim to fresh air immediately.[4]

e If breathing is difficult, administer oxygen. If the victim is not breathing, provide artificial
respiration using a pocket mask with a one-way valve; do not use the mouth-to-mouth
method.[6][10]

o Seek immediate medical attention.[4]

D. In Case of Ingestion:
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Call a physician or poison control center immediately.[6]
Wash the mouth out with water.[4]
Do NOT induce vomiting.[6]

Never give anything by mouth to an unconscious person.[11]

Objective: To safely contain, clean up, and dispose of spills.

Evacuation and Isolation: Evacuate all non-essential personnel from the spill area. Isolate
the area and increase ventilation.[3]

Personal Protection: Don the appropriate PPE as described in Protocol 1, including
respiratory protection if necessary.

Containment: Stop the leak if it can be done without risk. Prevent the spill from entering
drains or waterways.[10]

Cleanup:

o Absorb the spill using an inert, non-combustible material such as vermiculite, sand, or
earth.[4]

o Carefully collect the absorbed material and place it into a suitable, labeled container for
hazardous waste disposal.[4]

Decontamination: Clean the spill area thoroughly with soap and water.

Reporting: Report the incident to the laboratory supervisor and institutional safety office.

Workflow and Logic Diagrams

The following diagram illustrates the logical workflow for safely handling 2-tert-Butyl-4,6-

dimethylphenol from initial planning to final waste disposal.
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Preparation Phase

1. Conduct Risk Assessment
(Review SDS)
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(Goggles, Gloves, Lab Coat)
y

4

3. Prepare Work Area
(Verify Fume Hood & Safety Shower/Eyewash)

i

5. Spill or
Exposure?

_______________________________

No Spill Exposure
Handling Phase * Emergency Response
L . | \ ( Activate Spill Protocol Activate First Aid Protocol
G
(4' Handle Chemical in Fume HOOd) (6 Decontaminate Work Area & ) K(Evacuate, Contain, Clean)) ((Flush, Remove Clothing, Seek Medical Aid))
\J
. Dispose of
(7. Store Securely in a Cool, Dry Place) Contaminated Items
Post-Handling
8. Dispose of Waste
(Collect in Labeled Hazardous Waste Containeru

Click to download full resolution via product page

Caption: Safe handling workflow for 2-tert-Butyl-4,6-dimethylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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